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Compound of Interest

Compound Name: 2-Butylphenol

Cat. No.: B3051182

Application Notes and Protocols for 2-
Butylphenol

For Researchers, Scientists, and Drug Development Professionals

These notes provide comprehensive safety and handling procedures for 2-Butylphenol, a
crucial reagent in various research and development applications. Adherence to these
guidelines is essential to ensure a safe laboratory environment.

Chemical and Physical Properties

2-Butylphenol encompasses several isomers, with 2-tert-butylphenol and 2-sec-butylphenol
being common in laboratory settings. While their properties are similar, it is crucial to consult
the specific Safety Data Sheet (SDS) for the isomer in use.

Table 1: Physicochemical and Toxicological Data of 2-Butylphenol Isomers
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Property 2-tert-Butylphenol 2-sec-Butylphenol

CAS Number 88-18-6[1][2] 89-72-5[3]

Molecular Formula C10H140[1][2] C10H140

Molecular Weight 150.22 g/mol [1][2] 150.22 g/mol
Colorless to pale yellow, o

Appearance ] o Amber clear liquid[3]
viscous liquid[1]

- , 226 - 228 °C (438.8 - 442.4 °F)

Boiling Point 224 °C (435.2 °F)[1] 4]

Melting Point -7 °C (19.4 °F)[1][2] 12 °C (53.6 °F)[4]

Flash Point 110 °C (230 °F) 112 °C (233.6 °F)[3]

) 0.978 - 0.982 g/cm? at room
Density 0.980 g/cm?3[4]
temperature[1][2]

Insoluble in water; soluble in
alcohol, ether, and alkali.[1][5]

Solubility Insoluble in water.

In the range of 300-2000

Oral LD50 (rat
(ra) mg/kg bw/day[6]

440 mg/kg

Dermal LD50 (rat) 705 mg/kg 705 mg/kg (female)[6]

Inhalation LC50 (rat) 1070 mg/m3/4H Toxic if inhaled.[4][7]

Hazard Identification and Safety Precautions

2-Butylphenol is a hazardous chemical that can cause severe skin and eye burns, as well as
burns to the digestive and respiratory tracts.[3] It is harmful if swallowed, inhaled, or absorbed
through the skin.[3]

Key Hazards:
» Corrosive: Causes severe burns to eyes, skin, and mucous membranes.[3][6]

o Toxic: Harmful by all routes of exposure (oral, dermal, inhalation).[3]
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» Organ Damage: May cause liver and kidney damage with chronic exposure.

» Methemoglobinemia: Chronic exposure may lead to this condition, characterized by bluish
skin, headache, and dizziness.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical splash goggles.[3]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber or Viton®).[8]
[9] A lab coat or chemical-resistant apron is also required.[8]

» Respiratory Protection: Use in a well-ventilated area or a chemical fume hood.[3][10] If
exposure limits may be exceeded, a NIOSH/MSHA-approved respirator is necessary.[3]

Experimental Protocols

3.1 Standard Operating Procedure for Handling 2-Butylphenol

e Preparation:

[¢]

Ensure a chemical fume hood is operational.

o

Assemble all necessary equipment and reagents.

o

Don the appropriate PPE as outlined in Section 2.0.

o

Have an emergency spill kit and eyewash station readily accessible.[3]

e Handling:

[¢]

Conduct all manipulations of 2-Butylphenol within a chemical fume hood.[10]

o

Avoid direct contact with skin, eyes, and clothing.[3]

o

Use a properly calibrated pipette or other dispensing device to transfer the liquid.

[¢]

Keep the container tightly closed when not in use.[3]
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e Post-Handling:

o Thoroughly decontaminate all surfaces and equipment that came into contact with 2-
Butylphenol using a suitable solvent, followed by soap and water.[8]

o Dispose of all waste, including contaminated PPE, in a designated hazardous waste
container.[11][12]

o Wash hands thoroughly after handling.[3]
3.2 Emergency Procedures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.[3] It
is recommended to then swab the affected area with polyethylene glycol (PEG) 300 or 400.
[91[13]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

 Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration.[3] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[3] If the person is conscious, give a cupful of water.[3]
Seek immediate medical attention.[3]

3.3 Spill and Waste Disposal

o Small Spills: In a fume hood, absorb the spill with an inert material such as vermiculite, sand,
or earth.[3] Place the absorbed material into a suitable, labeled container for hazardous
waste disposal.[3]

o Large Spills: Evacuate the area and contact the institution's environmental health and safety
department.[12]

» Waste Disposal: Dispose of 2-Butylphenol waste in a designated hazardous waste
container.[11][12] Do not dispose of it down the drain or with regular trash.[11][12] All
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containers should be clearly labeled.[11][12]

Storage

Store 2-Butylphenol in a cool, dry, and well-ventilated area away from incompatible
substances such as oxidizing agents, bases, acid anhydrides, and acid chlorides.[3][4] Keep
the container tightly closed and store in a corrosives area.[3]

Visualized Workflow
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Caption: Workflow for the safe handling of 2-Butylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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